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Compound of Interest

Compound Name: HPi1

Cat. No.: B1673409 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation, storage, and handling

of HPI-1, a potent inhibitor of the Hedgehog (Hh) signaling pathway. The information is

intended for use in experimental settings by qualified researchers.

HPI-1 (Hedgehog Pathway Inhibitor-1) is a small molecule that acts downstream of

Smoothened (SMO) and Suppressor of Fused (Su(fu)) to inhibit the activity of Gli transcription

factors.[1][2][3] It is a valuable tool for studying the role of the Hedgehog pathway in

development and diseases such as cancer.[1][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for HPI-1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1673409?utm_src=pdf-interest
https://www.stemcell.com/products/hpi-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721821/
https://focusbiomolecules.com/hpi-1-hedgehog-pathway-inhibitor/
https://www.stemcell.com/products/hpi-1.html
https://www.bio-gems.com/small-molecules/hedgehog/hpi-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula
C₂₇H₂₉NO₆ (anhydrous)[5], C₂₇H₃₁NO₇ (hydrate)

[6][7]

Molecular Weight
463.52 g/mol (anhydrous)[5], 481.54 g/mol

(hydrate)[6][7]

CAS Number
599150-20-6 (anhydrous)[5], 1262770-72-8

(hydrate)[6][7]

Purity >95% or >98% depending on the supplier[1][5]

Appearance Crystalline solid or powder[4][5]

Solubility

Soluble in DMSO (up to 25 mg/mL or 100 mM)

[3][5][8] and Ethanol (up to 25 mg/mL or 100

mM)[3][5]

IC₅₀

1.5 µM for Sonic Hedgehog (Shh)-induced

pathway activation.[1][9] IC₅₀ values can range

from 0.2 to 6 µM in various cell-based assays.

[3]

Storage (Powder) -20°C for up to 3 years.[5][6]

Storage (Stock Solution)

-20°C for up to 3 months in DMSO or ethanol.[3]

[5] Some suppliers suggest storage at -80°C for

up to 1 year in solvent.[6]

Signaling Pathway of HPI-1 Inhibition
HPI-1 inhibits the Hedgehog signaling pathway by targeting the GLI family of transcription

factors. Unlike many other Hedgehog pathway inhibitors that target the upstream membrane

protein Smoothened (SMO), HPI-1 acts downstream, even in cells with activating SMO

mutations or loss of the negative regulator SUFU.[1][2][3] This makes it a critical tool for

investigating the terminal steps of the pathway.
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Caption: HPI-1 inhibits the Hedgehog pathway by targeting active GLI transcription factors.

Experimental Protocols
Preparation of a 10 mM HPI-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of HPI-1 (anhydrous, MW:

463.52 g/mol ) in dimethyl sulfoxide (DMSO). If using HPI-1 hydrate (MW: 481.54 g/mol ),

adjust the mass accordingly.

Materials:

HPI-1 powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Allow the HPI-1 vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing HPI-1: Carefully weigh out 1 mg of HPI-1 powder and transfer it to a sterile

microcentrifuge tube. For small quantities, it is often recommended to dissolve the entire

amount provided by the supplier to avoid inaccuracies from weighing.[6]

Calculating Solvent Volume:

To prepare a 10 mM stock solution from 1 mg of HPI-1 (anhydrous), you will need to add

215.7 µL of DMSO.

Calculation: (1 mg HPI-1) / (463.52 g/mol ) = 2.157 µmol. (2.157 µmol) / (10 µmol/mL) =

0.2157 mL = 215.7 µL.

Dissolving HPI-1:

Add the calculated volume of DMSO to the tube containing the HPI-1 powder.

Vortex the solution thoroughly.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[6]

Gentle warming to 37-45°C can also be used as an auxiliary method.[6]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. This prevents multiple freeze-thaw cycles which can degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for up to 3 months or -80°C for longer-term storage (up to 1

year).[3][5][6]

Experimental Workflow for Cell-Based Assays
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This workflow outlines the general steps for using the HPI-1 stock solution to treat cells in a

typical in vitro experiment.
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Caption: A typical workflow for using HPI-1 in cell culture experiments.

Protocol for Cell Treatment:
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Thaw Stock Solution: Thaw one aliquot of the 10 mM HPI-1 stock solution at room

temperature.

Prepare Working Solutions:

Perform serial dilutions of the HPI-1 stock solution in sterile cell culture medium to achieve

the desired final concentrations for your experiment (e.g., 0.1, 1, 5, 10 µM).

Important: Also prepare a vehicle control using the same concentration of DMSO as in the

highest HPI-1 concentration condition. This is crucial to control for any effects of the

solvent on the cells.

Cell Treatment:

Remove the existing medium from your cultured cells.

Add the medium containing the appropriate concentration of HPI-1 or the DMSO vehicle

control to the cells.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Downstream Analysis: Following incubation, proceed with your planned analysis, such as

assessing cell proliferation, gene expression of Hh pathway targets (e.g., GLI1, PTCH1), or

protein levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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